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Compound of Interest

Compound Name: GSK837149A

Cat. No.: B607865 Get Quote

Technical Support Center: GSK837149A
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

GSK837149A, a selective inhibitor of human Fatty Acid Synthase (FASN).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK837149A stock solutions?

For optimal stability, stock solutions of GSK837149A should be stored under the following

conditions.[1] Adherence to these guidelines is critical to prevent degradation and ensure the

compound's activity.

Temperature Storage Duration

-80°C Up to 6 months

-20°C Up to 1 month

Q2: How should I prepare stock solutions of GSK837149A?

It is recommended to dissolve GSK837149A in a suitable organic solvent such as DMSO. For

example, a 10 mg/mL stock solution can be prepared in DMSO.[1]
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Q3: Can I store working solutions for in vivo experiments?

It is strongly recommended to prepare working solutions for in vivo experiments freshly on the

day of use.[1] Long-term storage of diluted working solutions is not advised as it may lead to

precipitation or degradation.

Q4: What solvents are recommended for preparing in vivo working solutions?

Several protocols can be used to prepare working solutions for in vivo administration. The

choice of solvent system will depend on the specific experimental requirements. Here are a few

examples[1]:

Protocol 1 (PEG300/Tween-80/Saline): A final solution can be prepared by adding 100 μL of

a 10 mg/mL DMSO stock solution to 400 μL of PEG300, mixing, then adding 50 μL of Tween-

80, mixing again, and finally adding 450 μL of saline.[1]

Protocol 2 (SBE-β-CD in Saline): A working solution can be made by adding 100 μL of a 10

mg/mL DMSO stock solution to 900 μL of 20% SBE-β-CD in saline.[1]

Protocol 3 (Corn oil): For dosing periods not exceeding half a month, a working solution can

be prepared by adding 100 μL of a 10 mg/mL DMSO stock solution to 900 μL of corn oil.[1]

If precipitation or phase separation occurs during preparation, gentle heating and/or sonication

can be used to aid dissolution.[1]

Troubleshooting Guide
This guide addresses common issues that may be encountered during the handling and use of

GSK837149A.

Issue 1: Precipitation observed in the stock solution after storage.

Possible Cause: The compound may have come out of solution due to temperature

fluctuations or exceeding the recommended storage duration.

Troubleshooting Steps:

Warm the vial to room temperature.
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Vortex or sonicate the solution until the precipitate redissolves.

If the precipitate does not redissolve, it may indicate degradation or insolubility, and a fresh

stock solution should be prepared.

Issue 2: Reduced or no activity of GSK837149A in an assay.

Possible Cause 1: Improper Storage. The compound may have degraded due to storage at

inappropriate temperatures or for an extended period.

Troubleshooting Steps:

Review the storage conditions and duration of your stock solution.

Prepare a fresh stock solution from solid material and re-run the experiment.

Possible Cause 2: Repeated Freeze-Thaw Cycles. Multiple freeze-thaw cycles can lead to

the degradation of the compound.

Troubleshooting Steps:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Possible Cause 3: Instability in Assay Media. The stability of GSK837149A in specific assay

buffers or media is not extensively documented. Instability in certain aqueous environments

could lead to a loss of activity.

Troubleshooting Steps:

Minimize the pre-incubation time of GSK837149A in the assay media before starting the

experiment.

Consider the pH and composition of your assay buffer, as these can influence compound

stability.

Experimental Protocols
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Preparation of a 10 mg/mL Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of GSK837149A powder.

Dissolution: Add the appropriate volume of DMSO to achieve a final concentration of 10

mg/mL.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

Storage:

For short-term storage (up to 1 month), store at -20°C.[1]

For long-term storage (up to 6 months), aliquot into single-use vials and store at -80°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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